Cas no 1213588-86-3 ((3S)-3-amino-3-(4-methoxynaphthalen-1-yl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(4-methoxynaphthalen-1-yl)propan-1-ol
• CAS No: 1213588-86-3
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6416315
• PubChem ID: 165494214
• Update Time: 2025-05-24

(3S)-3-amino-3-(4-methoxynaphthalen-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(4-methoxynaphthalen-1-yl)propan-1-ol
• EN300-1163948
• 1213588-86-3

• Inchi： 1S/C14H17NO2/c1-17-14-7-6-11(13(15)8-9-16)10-4-2-3-5-12(10)14/h2-7,13,16H,8-9,15H2,1H3/t13-/m0/s1
• InChI Key： HWBVVVKZJLWNHO-ZDUSSCGKSA-N
• SMILES： O(C)C1C=CC(=C2C=CC=CC2=1)[C@H](CCO)N

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on (3S)-3-amino-3-(4-methoxynaphthalen-1-yl)propan-1-ol

(3S)-3-amino-3-(4-methoxynaphthalen-1-yl)propan-1-ol: A Comprehensive Overview

(3S)-3-amino-3-(4-methoxynaphthalen-1-yl)propan-1-ol, with the CAS number 1213588-86-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a methoxy-substituted naphthalene ring, and a chiral center. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The chemical structure of (3S)-3-amino-3-(4-methoxynaphthalen-1-yl)propan-1-ol is notable for its chiral center at the third carbon atom. This stereochemistry is crucial for its biological activity, as it can influence the molecule's interaction with target proteins. The naphthalene ring system, substituted with a methoxy group at the 4-position, adds aromatic stability and potential for further functionalization. Recent studies have highlighted the importance of such structures in modulating pharmacokinetic properties and bioavailability.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution, oxidation, and stereochemical control. Researchers have explored various routes to optimize the synthesis of this compound, focusing on improving yield and purity. For instance, recent advancements in asymmetric catalysis have enabled more efficient enantioselective syntheses of similar compounds, which could be adapted for this molecule.

The physical and chemical properties of (3S)-3-amino-3-(4-methoxynaphthalen-1-yl)propan-1-ol are well-documented. Its melting point and boiling point are consistent with its molecular weight and functional groups, while its solubility in polar solvents makes it suitable for various analytical techniques. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated naphthalene system, which is useful for spectroscopic identification.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been investigated as a potential lead compound for treating neurodegenerative diseases due to its ability to modulate specific protein interactions. Additionally, its chiral properties make it a valuable component in asymmetric synthesis and enantioselective catalysis. Recent studies have also explored its role as an intermediate in the synthesis of more complex molecules with therapeutic potential.

Recent research has delved into the biological activity of (3S)-3-amino-3-(4-methoxynaphthalen-1-yl)propan-1-ol, particularly its effects on cellular signaling pathways. Experimental data suggest that this compound may act as a modulator of kinase activity, potentially offering new avenues for cancer therapy. Furthermore, computational studies have provided insights into its binding affinity with various protein targets, enhancing our understanding of its mechanism of action.

The environmental impact and toxicity profile of this compound are also areas of active research. Preliminary studies indicate that it exhibits low acute toxicity in standard assays, though long-term effects require further investigation. Its biodegradability and fate in environmental systems are being evaluated to ensure sustainable use in industrial applications.

In conclusion, (3S)-3-amino-3-(4-methoxynaphthalen-1-yL)propanol is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for future research and development.